1-Methylthieno[2,3-d]imidazole-5-carboxylic acid

• IUPAC Name: 1-methylthieno[2,3-d]imidazole-5-carboxylic acid
• InChI: InChI=1S/C7H6N2O2S/c1-9-3-8-6-4(9)2-5(12-6)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key: ZJPOLUPETRAQGC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C=C(S2)C(=O)O
• Molecular Formula: C7H6N2O2S
• Molecular Weight: 182.20 g/mol

Description

1-Methylthieno[2,3-d]imidazole-5-carboxylic acid is a chemical compound that belongs to the thienoimidazole family. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

The synthesis of imidazoles has been a subject of interest in recent years due to their wide range of applications. Various methods have been developed for the synthesis of substituted imidazoles, including the Van Leusen Imidazole Synthesis and the Van Leusen Three-Component Reaction. These methods involve the use of 1,2-diketones and urotropine in the presence of ammonium acetate.

Molecular Structure Analysis

The molecular formula of 1-Methylthieno[2,3-d]imidazole-5-carboxylic acid is C7H6N2O2S. Imidazole is a planar 5-membered ring, that exists in two equivalent tautomeric forms because hydrogen can be bound to one or another nitrogen atom.

Chemical Reactions Analysis

Imidazoles are key components to functional molecules that are used in a variety of everyday applications. The bonds formed in the reaction are highlighted by being red colored throughout the review and the standard numbering of imidazoles is used in the description of disconnections.

Mechanism of Action

While the specific mechanism of action for 1-Methylthieno[2,3-d]imidazole-5-carboxylic acid is not mentioned in the search results, imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance due to the preponderance of applications to which this important heterocycle is being deployed. This includes traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications.